Cas no 2228317-91-5 (3-(3,5-difluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3,5-difluorophenyl)-2-methoxypropanoic acid
• CAS No: 2228317-91-5
• MF: C₁₀H₁₀F₂O₃
• MW: 216.181410312653
• CID: 5942124
• PubChem ID: 165616734
• Update Time: 2025-06-10

3-(3,5-difluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-difluorophenyl)-2-methoxypropanoic acid
• EN300-1803754
• 2228317-91-5

• Inchi： 1S/C10H10F2O3/c1-15-9(10(13)14)4-6-2-7(11)5-8(12)3-6/h2-3,5,9H,4H2,1H3,(H,13,14)
• InChI Key： DHFJOUHYUGUPFJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 216.05980050g/mol
• Monoisotopic Mass: 216.05980050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3,5-difluorophenyl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(3,5-Difluorophenyl)-2-Methoxypropanoic Acid (CAS No. 2228317-91-5)

3-(3,5-Difluorophenyl)-2-methoxypropanoic acid (CAS No. 2228317-91-5) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This difluorophenyl derivative is characterized by its unique structural features, including a methoxypropanoic acid moiety, which enhances its reactivity and bioavailability. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and its role in enzyme inhibition studies.

The compound's fluorinated aromatic ring contributes to its stability and lipophilicity, making it a valuable candidate for medicinal chemistry applications. Recent studies have explored its utility in designing small-molecule inhibitors targeting metabolic pathways, aligning with the growing demand for precision medicine and personalized therapeutics. Additionally, its methoxy group offers versatility in synthetic modifications, enabling the development of novel bioactive molecules.

In the context of green chemistry, 3-(3,5-difluorophenyl)-2-methoxypropanoic acid has garnered attention for its potential in sustainable synthesis. With the rise of environmentally friendly practices, researchers are investigating its use in catalysis and biodegradable materials. This aligns with global trends emphasizing reduced carbon footprints and eco-friendly production methods.

From a commercial perspective, the demand for high-purity fluorinated compounds like CAS No. 2228317-91-5 is driven by advancements in pharmaceutical intermediates and agrochemical formulations. Its compatibility with high-throughput screening platforms further enhances its appeal in drug development pipelines. As the industry shifts toward AI-driven drug discovery, this compound's structural diversity positions it as a key player in virtual screening and molecular modeling.

Safety and regulatory compliance are critical considerations for handling 3-(3,5-difluorophenyl)-2-methoxypropanoic acid. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. The compound's stability under ambient conditions and solubility profiles make it suitable for a wide range of experimental setups.

In summary, 3-(3,5-difluorophenyl)-2-methoxypropanoic acid (CAS No. 2228317-91-5) represents a versatile and scientifically relevant compound with broad applications in life sciences and material innovation. Its integration into cutting-edge research underscores its importance in addressing contemporary challenges in healthcare and sustainability.